Cas no 2877763-84-1 (4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide
• CAS No: 2877763-84-1
• MF: C₁₄H₂₂BrNO₄S
• MW: 380.297782421112
• CID: 5309679
• PubChem ID: 165433374
• Update Time: 2025-06-08

4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2877763-84-1
• 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide
• AKOS040854497
• F3386-5177

• Inchi： 1S/C14H22BrNO4S/c1-9(2)16(10(3)4)21(17,18)14-8-12(19-5)11(15)7-13(14)20-6/h7-10H,1-6H3
• InChI Key： JNDUEZINWQYALH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)S(N(C(C)C)C(C)C)(=O)=O)OC

Computed Properties

• Exact Mass: 379.04529g/mol
• Monoisotopic Mass: 379.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide

Comprehensive Analysis of 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide (CAS No. 2877763-84-1)

The compound 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide (CAS No. 2877763-84-1) is a sulfonamide derivative with a unique molecular structure. This sulfonamide-based compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The presence of bromo and dimethoxy substituents on the benzene ring, along with the N,N-bis(propan-2-yl) functional group, contributes to its distinct chemical properties. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel biologically active compounds.

In the context of current scientific trends, 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide aligns with the growing demand for highly functionalized aromatic compounds. Its structural features make it a valuable candidate for drug discovery programs, particularly in targeting enzyme inhibition and receptor modulation. The compound's CAS No. 2877763-84-1 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent investigations. Recent studies have explored its potential as a precursor in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry.

The sulfonamide moiety in this compound is of particular interest to researchers investigating structure-activity relationships. This functional group is known to contribute to molecular interactions with biological targets, making 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide a subject of computational chemistry studies. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have been performed to predict its potential binding affinities. These computational approaches complement experimental work in accelerating the identification of promising lead compounds for therapeutic development.

From a synthetic chemistry perspective, the bromo substituent at the 4-position offers valuable synthetic versatility. This reactive site enables various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern organic synthesis. The dimethoxy groups at positions 2 and 5 contribute to the compound's electronic properties, influencing its reactivity in electrophilic aromatic substitution reactions. These characteristics make CAS No. 2877763-84-1 a valuable intermediate for constructing more complex molecular architectures.

The stability and physicochemical properties of 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide have been characterized through various analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry analyses confirm its purity and molecular identity, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. These analytical data are crucial for quality control in research applications and for establishing structure-property relationships that guide further chemical modifications.

In the pharmaceutical industry, compounds like 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide are increasingly important in the search for new small molecule therapeutics. Its molecular framework shares features with several clinically relevant compounds, sparking interest in its potential biological activities. Researchers are investigating its possible interactions with various biological targets, though detailed pharmacological data remain to be fully elucidated. The compound's lipophilicity and molecular weight fall within ranges typically associated with good drug-like properties, making it an attractive subject for further study.

The synthesis of 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include sulfonylation reactions and selective bromination procedures. Optimization of these synthetic routes is an active area of research, with efforts focused on improving yield, selectivity, and environmental sustainability. Recent advances in green chemistry principles have influenced the development of more efficient synthetic protocols for this and related compounds.

From a regulatory perspective, CAS No. 2877763-84-1 is recognized in chemical inventories worldwide, facilitating its use in international research collaborations. Proper handling and storage procedures are essential to maintain the compound's stability, with recommendations typically including protection from moisture and light. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when working with this or any chemical substance.

The future research directions for 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide are likely to focus on expanding its applications in medicinal chemistry and materials science. Its structural features suggest potential utility in developing functional materials with specific electronic or optical properties. Additionally, the compound may serve as a scaffold for creating molecular probes used in biological studies. As synthetic methodologies continue to advance, researchers anticipate discovering new reactions and transformations that can be performed on this versatile molecular framework.

In conclusion, 4-bromo-2,5-dimethoxy-N,N-bis(propan-2-yl)benzene-1-sulfonamide (CAS No. 2877763-84-1) represents an important class of sulfonamide derivatives with significant potential in various scientific fields. Its unique combination of functional groups and reactivity patterns makes it a valuable tool for chemical research and development. As interest in structure-based drug design and targeted molecular synthesis continues to grow, this compound is poised to play an increasingly important role in advancing these areas of scientific inquiry.